2-({4-allyl-5-[(2-chlorophenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)-N-(2-bromo-4,6-difluorophenyl)acetamide

• IUPAC Name: N-(2-bromo-4,6-difluorophenyl)-2-[[5-[(2-chlorophenoxy)methyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C20H16BrClF2N4O2S/c1-2-7-28-17(10-30-16-6-4-3-5-14(16)22)26-27-20(28)31-11-18(29)25-19-13(21)8-12(23)9-15(19)24/h2-6,8-9H,1,7,10-11H2,(H,25,29)
• InChI Key: FYXPKGNPEJZTTI-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2Br)F)F)COC3=CC=CC=C3Cl
• Molecular Formula: C20H16BrClF2N4O2S
• Molecular Weight: 529.8 g/mol

Description

2-({4-allyl-5-[(2-chlorophenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)-N-(2-bromo-4,6-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H16BrClF2N4O2S and its molecular weight is 529.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 527.98339 g/mol and the complexity rating of the compound is 614. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Structural Analysis

A novel compound, "5-(p-tolyl)-4-[2-(2,4-dichlorophenoxy)acetamido]-1,2,4-triazole-3-thione," was synthesized, showcasing the potential for creating various derivatives with significant biological activities. The compound was characterized by elemental analysis, IR, 1H NMR spectra, and single-crystal X-ray diffraction, indicating the compound's triclinic system and providing details on its crystal structure. This study lays the groundwork for further exploration into related compounds, including "2-({4-allyl-5-[(2-chlorophenoxy)methyl]-4H-1,2,4-triazol-3-yl}thio)-N-(2-bromo-4,6-difluorophenyl)acetamide" by demonstrating the feasibility of synthesizing and characterizing complex triazole derivatives (Xue et al., 2008).

Biological Activities

Although direct studies on "this compound" specifically were not found, research on similar compounds provides insights into potential biological applications. For example, the synthesis of heterocycles via cascade reactions from thioureido-acetamides has shown the versatility of such compounds in creating biologically relevant heterocycles with potential applications in pharmaceuticals, indicating a wide array of chemical reactions and products that could be explored for therapeutic uses (J. Schmeyers & G. Kaupp, 2002).

Potential Applications

The synthesis and investigation of related compounds have led to the discovery of novel structures with significant antifungal, anticancer, and plant growth-regulating activities. These findings suggest that "this compound" and its derivatives could potentially be explored for similar biological activities, contributing to the development of new therapeutic agents or agricultural chemicals. For instance, novel triazole compounds containing a thioamide group have shown antifungal and plant growth-regulating activities, highlighting the potential of triazole derivatives in agricultural and pharmaceutical applications (Fa-Qian Liu et al., 2005).